N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide

• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol
• IUPAC Name: N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C14H17N3O3S/c1-3-20-9-13-16-17-14(21-13)15-12(18)8-10-6-4-5-7-11(10)19-2/h4-7H,3,8-9H2,1-2H3,(H,15,17,18)
• InChI Key: LTMUKJXQVKRJOB-UHFFFAOYSA-N
• SMILES: CCOCC1=NN=C(S1)NC(=O)CC2=CC=CC=C2OC

Description

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide, also known as EMTA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EMTA is a synthetic compound that was first synthesized in 2014 and has since been studied for its various properties and applications.

Mechanism of Action

The mechanism of action of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide is not fully understood, but it is believed to work by inhibiting the growth of cancer cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth.
Biochemical and Physiological Effects:
N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes. N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide has also been shown to have antioxidant properties and has been studied for its potential use in treating oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized and purified. It also has a high degree of purity, which makes it ideal for use in lab experiments. However, one limitation of using N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide. One area of research is to further study its mechanism of action and how it works to inhibit the growth of cancer cells. Another area of research is to study its potential use as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, researchers could study the potential use of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide in combination with other drugs to enhance its anti-cancer effects.

Synthesis Methods

The synthesis of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide involves the reaction of 2-(2-methoxyphenyl)acetic acid with thiosemicarbazide, followed by the reaction with ethyl iodide. This results in the formation of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide, which is a white crystalline solid.

Scientific Research Applications

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer properties and has been studied for its potential use in chemotherapy. N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide has also been studied for its potential use as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease.